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Compound of Interest

Compound Name: Urea oxalate

cat. No.: B145975

Solubility of Urea Oxalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of urea oxalate in
various solvents. The document is intended for researchers, scientists, and professionals in
drug development who require detailed information on the physicochemical properties of this
compound. It includes available solubility data, detailed experimental protocols for solubility
determination, and visualizations of experimental workflows.

Introduction to Urea Oxalate and its Solubility

Uurea oxalate is a salt formed from the reaction of urea and oxalic acid. It exists as a white
crystalline solid. Understanding its solubility is crucial for its application in various fields,
including chemical synthesis, materials science, and pharmaceuticals. The solubility of a
substance is a fundamental property that dictates its behavior in solution, influencing processes
such as crystallization, purification, and formulation.

The solubility of urea oxalate is significantly influenced by the nature of the solvent and the
temperature. While it is known to be soluble in water, its solubility in organic solvents is less
well-documented in publicly available literature. The compound's solubility in agueous solutions
exhibits a positive correlation with temperature, a characteristic that is leveraged in
recrystallization processes for its purification[1].

Quantitative Solubility Data
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Comprehensive quantitative solubility data for urea oxalate across a wide range of solvents is
limited in publicly accessible literature. However, key information is available for its solubility in
water.

Solubility in Water

A polythermal solubility diagram for the urea-oxalic acid-water system has been established
over a temperature range of -11.2 to 92 °C[1][2]. This diagram provides critical data on the
crystallization fields of urea, oxalic acid dihydrate, and urea oxalate, demonstrating a clear
dependence of solubility on temperature[1]. The data indicates that the solubility of urea
oxalate in water increases as the temperature rises[1].

While the specific data points from the polythermal diagram are not readily available in a
tabular format in the surveyed literature, the existence of this diagram confirms that systematic
studies on the aqueous solubility of urea oxalate have been conducted. For precise
quantitative values, consulting the original study by Dalman is recommended.

Table 1: Solubility of Urea Oxalate in Water (Qualitative Description)

Temperature Solubility in Water ( g/100g H20)

Increasing Temperature Increasing Solubility[1]

Note: This table reflects the qualitative trend. For precise quantitative data, the original
polythermal solubility diagram should be consulted.

Solubility in Organic Solvents

There is a notable lack of specific quantitative data for the solubility of urea oxalate in common
organic solvents such as ethanol and methanol in the available literature. Qualitative
information suggests that polar solvents are often used in the synthesis of urea oxalate to
dissolve the reactants (urea and oxalic acid), which then allows for the precipitation of the less
soluble urea oxalate product[1]. This implies that urea oxalate has a lower solubility in these
solvents compared to its constituent components.

For context, the solubility of urea (not urea oxalate) in selected solvents is provided in Table 2.
It is important to note that this data is for a different compound and should not be used as a

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975
https://spaceknowladge.com/index.php/JOISR/article/view/105
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

direct substitute for the solubility of urea oxalate.

Table 2: Solubility of Urea (for reference)

Solubility (g / 100 g of

Solvent Temperature (°C)

solvent)
Water 20 ~108
Ethanol 20 ~5.4
Ethanol 25 ~6.5
Ethanol 60 ~22.0
Methanol 20 ~17

This data is for urea, not urea oxalate, and is provided for comparative purposes only.

Experimental Protocols for Solubility Determination

The solubility of urea oxalate can be determined using several established experimental
methods. The two most common and reliable methods are the gravimetric method and the
polythermal method.

Gravimetric Method

The gravimetric method is a straightforward and accurate technique for determining the
solubility of a compound at a specific temperature. It involves preparing a saturated solution,
separating the dissolved solute from the undissolved solid, and then determining the mass of
the dissolved solute by evaporating the solvent.

Methodology:

o Preparation of Saturated Solution: An excess amount of urea oxalate is added to a known
volume of the desired solvent in a sealed container. The mixture is then agitated (e.g., using
a magnetic stirrer or a shaker bath) at a constant temperature for a prolonged period
(typically 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.
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» Phase Separation: Once saturation is achieved, the agitation is stopped, and the
undissolved solid is allowed to settle. A clear aliquot of the saturated supernatant is carefully
withdrawn using a pre-heated or pre-cooled syringe fitted with a filter (to prevent
crystallization or further dissolution during sampling).

e Mass Determination: A known volume or mass of the clear, saturated solution is transferred
to a pre-weighed container. The solvent is then carefully evaporated at a controlled
temperature (e.g., in a drying oven) until a constant weight of the dried urea oxalate is
obtained.

o Calculation of Solubility: The solubility is calculated as the mass of the dried urea oxalate
per unit volume or mass of the solvent.

Polythermal Method

The polythermal method is used to determine the solubility of a compound over a range of
temperatures by observing the dissolution temperature of a suspension with a known
composition.

Methodology:

o Sample Preparation: A series of samples are prepared with known compositions of urea
oxalate and the solvent in sealed vials.

o Heating and Observation: The vials are placed in a device that allows for controlled heating
and visual observation (e.g., a Crystall6 multiple reactor system). The samples are heated
at a slow, constant rate.

o Determination of Dissolution Temperature: The temperature at which the last crystals of urea
oxalate dissolve is recorded as the saturation temperature for that specific composition.

o Construction of Solubility Curve: By repeating this process for samples with different
compositions, a solubility curve (solubility versus temperature) can be constructed.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the general workflow for determining the solubility of urea
oxalate using the gravimetric and polythermal methods.

Caption: Experimental workflows for gravimetric and polythermal solubility determination.

Conclusion

This technical guide has summarized the available information on the solubility of urea
oxalate. While quantitative data for its solubility in water as a function of temperature exists in
the form of a polythermal diagram, specific numerical values are not readily available in the
public domain. For organic solvents, the information is largely qualitative, suggesting a lower
solubility compared to its parent compounds, urea and oxalic acid.

The provided experimental protocols for the gravimetric and polythermal methods offer robust
approaches for researchers to determine the solubility of urea oxalate in their specific solvent
systems of interest. The accompanying workflow diagram provides a clear visual
representation of these methodologies. Further experimental work is required to generate a
comprehensive and publicly available dataset on the solubility of urea oxalate in a wider range
of solvents, which would be of significant value to the scientific and industrial communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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